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Compound of Interest

Compound Name: Dimethylcarbamyl bromide

Cat. No.: B15486130 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Dimethylcarbamyl bromide. The

following procedures are designed to ensure safe handling, storage, and disposal of this

chemical, minimizing exposure risks and promoting a secure laboratory environment. The

information is primarily based on the closely related and well-documented compound,

Dimethylcarbamyl chloride, and should be considered applicable due to their structural and

chemical similarities.

Hazard Summary
Dimethylcarbamyl bromide is expected to share hazards with Dimethylcarbamyl chloride,

which is classified as a combustible liquid that is harmful if swallowed and toxic if inhaled.[1][2]

It is known to cause serious skin and eye irritation and may lead to respiratory irritation.[1][2]

Furthermore, Dimethylcarbamyl chloride is identified as a substance that may cause cancer.[1]

[2] It is also moisture-sensitive and can react with water or moisture to form toxic and corrosive

gases.[1][3][4] The material is extremely destructive to the tissues of mucous membranes, the

upper respiratory tract, eyes, and skin.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent any direct contact and inhalation. The

selection of appropriate PPE should be based on a thorough risk assessment of the specific

procedures being performed.
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Respiratory Protection

Respiratory protection is required when vapors or aerosols are generated. The appropriate

respirator type depends on the potential exposure concentration.

Condition Recommended Respirator Type

Potential exposure above the exposure limit

NIOSH-approved supplied-air respirator with a

full facepiece operated in a pressure-demand or

other positive-pressure mode.[4] For increased

protection, this can be used with an auxiliary

self-contained breathing apparatus (SCBA).[4]

Vapors/aerosols are generated

Air-purifying respirator with an appropriate filter

type (e.g., Type ABEK or Type A Brown for

organic gases and vapors).[5]

Emergency or large-scale use

A NIOSH/MSHA or European Standard EN 136

approved respirator should be used if exposure

limits are exceeded or irritation is experienced.

[1] A self-contained breathing apparatus (SCBA)

is necessary in emergencies.[3]

Hand Protection

Selection of appropriate gloves is critical. Always inspect gloves before use and remove them

carefully to avoid skin contamination.[1]
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Glove Material Recommendation Considerations

Nitrile Rubber

Recommended by some safety

data sheets.[1] Nitrile offers

good resistance to a variety of

chemicals and provides

superior puncture and

abrasion resistance.[6]

Breakthrough times can vary

significantly based on glove

thickness, chemical

concentration, and duration of

contact.[7]

Neoprene

Recommended by some safety

data sheets.[1] Neoprene has

excellent resistance to a broad

range of chemicals.[6]

As with all glove materials,

consult the manufacturer's

specific chemical resistance

data.

SilverShield®/4H®

Recommended for known

carcinogens, offering high

resistance to a wide range of

chemicals.[4][7]

These gloves may have poor

dexterity, so wearing a second,

more form-fitting glove (like

nitrile) over them can be

beneficial.[6][7]

Eye and Face Protection

Goggles: Chemical safety goggles compliant with European standard EN 166 or OSHA's 29

CFR 1910.133 regulations are required to protect against splashes.[1][5]

Face Shield: In addition to goggles, a face shield should be worn to provide a broader range

of protection for the face.

Skin and Body Protection

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[3][5] This

includes long-sleeved clothing and a lab coat.[1] For operations with a higher risk of

exposure, chemically resistant suits such as DuPont Tychem® CSM, Responder®, or TK

may be necessary.[4]

Footwear: Chemical-resistant, steel-toed boots or shoes are recommended.[8]
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Contaminated Clothing: Work clothing that becomes wet or significantly contaminated should

be removed and replaced immediately.[3]

Quantitative Exposure Limits
The following exposure limits are for Dimethylcarbamyl chloride and should be used as a

guideline for Dimethylcarbamyl bromide.

Organization Limit Details

ACGIH 0.005 ppm

Threshold Limit Value (TLV)

averaged over an 8-hour

workshift.[4]

NIOSH Lowest Feasible Concentration

Recommends that exposure to

occupational carcinogens be

limited to the lowest feasible

concentration.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety.

Handling Procedures

Training: All personnel must be trained on the hazards and proper handling procedures for

Dimethylcarbamyl bromide before commencing any work.[4]

Ventilation: Always work in a well-ventilated area. A chemical fume hood is strongly

recommended for all operations.[5]

Avoid Contact: Do not breathe vapors or mists. Avoid all contact with skin, eyes, and

clothing.[5]

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

work area.[5] Contaminated clothing should be removed immediately.
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

All equipment used when handling the product must be grounded.[3]

Storage Plan

Store in a cool, dry, and well-ventilated area.[5]

Keep containers tightly closed to prevent contact with moisture.[1][5]

Store locked up and away from incompatible materials such as strong oxidizing agents,

alcohols, and strong bases.[4][5]

Spill Response

Evacuate: Immediately evacuate personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Eliminate all sources of ignition.[3][4]

Containment: Do not allow the spill to enter drains. Cover drains if necessary.

Absorption: Absorb the spill with an inert, non-combustible material such as dry sand, earth,

or vermiculite.[4] DO NOT USE WATER.[4]

Collection: Collect the absorbed material into a suitable, sealed container for disposal.[4][5]

Decontamination: Clean the affected area thoroughly.

Disposal Plan

All waste materials, including contaminated absorbents and PPE, must be disposed of as

hazardous waste.

Dispose of contents and containers at an approved waste disposal plant in accordance with

all local, state, and federal regulations.

Do not mix with other waste. Handle uncleaned containers as you would the product itself.
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First Aid Measures
Immediate medical attention is required for any exposure.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air immediately. If

breathing has stopped, provide artificial

respiration.[4][5] Call a physician or poison

control center immediately.[3]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

water for at least 15 minutes, followed by

washing with soap and water.[1][3][4] Seek

immediate medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, also under the eyelids.

[1][4] Remove contact lenses if present and

easy to do. Call an ophthalmologist or seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting.[3] If the victim is

conscious, rinse their mouth and have them

drink one or two glasses of water to dilute the

chemical.[3] Call a physician or poison control

center immediately.[5]
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Risk Assessment

PPE Selection

Specific PPE

Final Checks

Start: Handling Dimethylcarbamyl Bromide

Identify Task:
- Small scale synthesis
- Large scale transfer

- Spill cleanup

Assess Potential Exposure
- Inhalation of vapors

- Skin/Eye contact

Respiratory Protection Hand Protection Eye/Face Protection Body Protection

- Air-purifying respirator (Type A filter)
- Supplied-air respirator (high risk)

- Nitrile or Neoprene gloves
- Double glove with SilverShield®/4H® for extended contact

- Chemical safety goggles
- Face shield

- Lab coat
- Chemical resistant suit (high risk)

Review and Verify PPE
- Proper fit

- No damage

Emergency Plan Ready
- Spill kit
- First aid

- Eyewash/Shower

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling Dimethylcarbamyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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